Cas no 74422-90-5 (Benzaldehyde, 2,5-dimethoxy-3-nitro-)

• Product Name: Benzaldehyde, 2,5-dimethoxy-3-nitro-
• CAS No: 74422-90-5
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 541058
• PubChem ID: 11052940
• Update Time: 2025-04-19

Benzaldehyde, 2,5-dimethoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,5-dimethoxy-3-nitro-
• 2,5-dimethoxy-3-nitrobenzaldehyde
• 2,5-Dimethoxy-3-nitro-benzaldehyd
• 2,5-dimethoxy-3-nitro-benzaldehyde
• Benzaldehyde,2,5-dimethoxy-3-nitro
• SCHEMBL17113788
• DTXSID10453462
• 74422-90-5

• Inchi： 1S/C9H9NO5/c1-14-7-3-6(5-11)9(15-2)8(4-7)10(12)13/h3-5H,1-2H3
• InChI Key： SSAQZDIQGZMYFA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.35000
• LogP: 1.94770